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Compound of Interest

Compound Name: Carmine Red

Cat. No.: B13386439

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety data and handling precautions for
carmine red, a widely used colorant in various scientific and industrial applications. The
following sections detail the substance's hazards, safe handling protocols, emergency
procedures, and relevant quantitative data to ensure the safety of laboratory and research
personnel.

Hazard Identification and Classification

Carmine red, also known as Cochineal, Alum lake of carminic acid, or Natural Red 4, is
classified as a hazardous substance.[1] The primary routes of exposure are skin contact,
inhalation, and ingestion.

GHS Classification:
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Hazard Class Hazard Category Hazard Statement

- H312: Harmful in contact with
Acute Toxicity, Dermal 4

skin[1]
H360: May damage fertility or
Reproductive Toxicity 1B the unborn child (for some
formulations)[2]
o H227: Combustible liquid (for
Flammable liquids 4

some formulations)[2]

Potential Health Effects:
o Skin: Harmful if absorbed through the skin. May cause skin irritation.[1]
o Eyes: May cause eye irritation.[1]

 Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[1]
Occupational asthma has been reported in workers at dye manufacturing plants.[3][4]

 Ingestion: May be harmful if swallowed.[1] Anthraquinones, the family of compounds to
which carmine belongs, can be toxic by ingestion and may cause symptoms such as
vomiting and diarrhea.[3][4]

 Allergic Reactions: Carmine can cause severe allergic reactions, including anaphylaxis, even
at very small doses.[5][6] These reactions are due to the proteinaceous material from the
insects used to produce the dye.[5]

Physical and Chemical Properties

Property Value

Physical State Solid powder[7]
Color Red[7]

Odor Odorless|[7]
Auto-ignition Temperature 391.9 °C[7]
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Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling:

Avoid dust formation.[1]

Avoid breathing vapors, mist, or gas.[1]

Wear appropriate personal protective equipment (PPE).[1][7]

Use only in well-ventilated areas.[7]

Do not eat, drink, or smoke when using this product.[8]

Wash hands thoroughly after handling.[8]
Storage:

o Store in a dry place.[7]

o Keep container tightly closed.[8]

» Store in a well-ventilated place.[2]

o Keep away from food, drink, and animal feedingstuffs.[7]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when working with carmine red.
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Protection Type Specification

Eye/Face Protection Safety goggles with side protection.[7]

Wear suitable chemical protection gloves (e.g.,
Skin Protection Nitrile rubber, >0.11 mm thickness) and

protective clothing.[1][7]

If dust is formed, use a particulate filter device

Respiratory Protection
(EN 143, P1).[7]

First Aid Measures

In case of exposure, immediate action is required.

Exposure Route First Aid Procedure

Immediately remove any clothing soiled by the
) product.[1] Wash off with soap and plenty of
Skin Contact . .
water.[1] Call a poison center or doctor if you

feel unwell.[1]

Eye Contact Flush eyes with water as a precaution.[1]

If breathed in, move the person into fresh air. If

Inhalation ) ) o o
not breathing, give artificial respiration.[1]
Never give anything by mouth to an

Ingestion unconscious person.[1] Rinse mouth with water.

[1]

Note: Symptoms of poisoning may occur after several hours; therefore, medical observation for
at least 48 hours after the accident is recommended.[1]

Accidental Release Measures

In the event of a spill or release, follow these procedures:

o Personal Precautions: Avoid dust formation and breathing vapors, mist, or gas.[1]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.carlroth.com/medias/SDB-6859-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDIzMDB8YXBwbGljYXRpb24vcGRmfGFEVTBMMmhrTVM4NU1UYzVPVFV6T1RVME9EUTJMMU5FUWw4Mk9EVTVYMGRDWDBWT0xuQmtaZ3w3OWVhZTBlNWEzZjQ0NDhjMzRmODk3YmQ0NDNlZmE1MWIxZDkwZDExNmJlZjViNzY0ODYwOTY3MjU5NjY4NGMz
https://www.agarscientific.com/media/import/AGR1732-_-Carmine.pdf
https://www.carlroth.com/medias/SDB-6859-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDIzMDB8YXBwbGljYXRpb24vcGRmfGFEVTBMMmhrTVM4NU1UYzVPVFV6T1RVME9EUTJMMU5FUWw4Mk9EVTVYMGRDWDBWT0xuQmtaZ3w3OWVhZTBlNWEzZjQ0NDhjMzRmODk3YmQ0NDNlZmE1MWIxZDkwZDExNmJlZjViNzY0ODYwOTY3MjU5NjY4NGMz
https://www.carlroth.com/medias/SDB-6859-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDIzMDB8YXBwbGljYXRpb24vcGRmfGFEVTBMMmhrTVM4NU1UYzVPVFV6T1RVME9EUTJMMU5FUWw4Mk9EVTVYMGRDWDBWT0xuQmtaZ3w3OWVhZTBlNWEzZjQ0NDhjMzRmODk3YmQ0NDNlZmE1MWIxZDkwZDExNmJlZjViNzY0ODYwOTY3MjU5NjY4NGMz
https://www.agarscientific.com/media/import/AGR1732-_-Carmine.pdf
https://www.agarscientific.com/media/import/AGR1732-_-Carmine.pdf
https://www.agarscientific.com/media/import/AGR1732-_-Carmine.pdf
https://www.agarscientific.com/media/import/AGR1732-_-Carmine.pdf
https://www.agarscientific.com/media/import/AGR1732-_-Carmine.pdf
https://www.agarscientific.com/media/import/AGR1732-_-Carmine.pdf
https://www.agarscientific.com/media/import/AGR1732-_-Carmine.pdf
https://www.agarscientific.com/media/import/AGR1732-_-Carmine.pdf
https://www.agarscientific.com/media/import/AGR1732-_-Carmine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13386439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Environmental Precautions: Do not allow the product to enter sewers or surface/ground

water.[1]

o Containment and Cleaning: Sweep up and shovel the material.[1] Keep in suitable, closed
containers for disposal.[1]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2]

e Special Hazards: No further relevant information available.[2]

o Protective Equipment: Wear self-contained breathing apparatus.[7]

Experimental Protocols

Detailed experimental protocols for toxicological and safety assessments are not extensively
publicly available. However, the classification of "Acute Tox. 4 H312 Harmful in contact with
skin" is typically determined through dermal toxicity studies following standardized guidelines,
such as those from the Organisation for Economic Co-operation and Development (OECD).
These protocols generally involve the application of the substance to the skin of laboratory
animals and subsequent observation for signs of toxicity and mortality to determine the LD50
(lethal dose, 50%).

Visualizing Safety and Handling Procedures

To further clarify the necessary precautions and response actions, the following diagrams
illustrate key workflows and logical relationships.
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Safe Handling Workflow
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Caption: Workflow for the safe handling of carmine red.
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Emergency Response Protocol

Exposure Event

Identify Exposure Route
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Skin Contact Inhalation Ingestion Eye Contact
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Flush with Water

Wash with Soap and Water
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Seek Medical Attention

Click to download full resolution via product page

Caption: Emergency response procedures for carmine red exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Carmine Red: A Technical Safety and Handling Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13386439#carmine-red-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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